Cas no 213693-03-9 (Methanone, (oxydi-4,1-phenylene)bis[(pentafluorophenyl)-)

• Product Name: Methanone, (oxydi-4,1-phenylene)bis[(pentafluorophenyl)-
• CAS No: 213693-03-9
• MF: C₂₆H₈F₁₀O₃
• MW: 558.323962211609
• CID: 1400635
• PubChem ID: 22111476
• Update Time: 2025-04-20

Methanone, (oxydi-4,1-phenylene)bis[(pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• [4-[4-(2,3,4,5,6-pentafluorobenzoyl)phenoxy]phenyl]-(2,3,4,5,6-pentafluorophenyl)methanone
• DTXSID80622502
• 213693-03-9
• SCHEMBL2221464
• [Oxydi(4,1-phenylene)]bis[(pentafluorophenyl)methanone]
• Methanone, (oxydi-4,1-phenylene)bis[(pentafluorophenyl)-

• Inchi： 1S/C26H8F10O3/c27-15-13(16(28)20(32)23(35)19(15)31)25(37)9-1-5-11(6-2-9)39-12-7-3-10(4-8-12)26(38)14-17(29)21(33)24(36)22(34)18(14)30/h1-8H
• InChI Key： SFYCDTBOSGYXPL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C(=C(C(=C(C=1F)F)F)F)F)=O)=O)F)F)F)F

Computed Properties

• Exact Mass: 558.03134
• Monoisotopic Mass: 558.03137573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37